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Compound of Interest

2-
Compound Name:
[(Trifluoromethyl)thiolethanamine

Cat. No.: B2784754

Essential Safety and Handling Guide for 2-
[(Trluoromethyl)thio]Jethanamine

Disclaimer: A specific Safety Data Sheet (SDS) for 2-[(Trifluoromethyl)thio]lethanamine was
not available at the time of this writing. The following guidance is based on the available data
for its hydrochloride salt, 2-((Trifluoromethyl)thio)ethanamine hydrochloride, and other
structurally similar compounds. This information should be used as a starting point for a
comprehensive risk assessment, and it is crucial to consult with your institution's safety office
for specific handling and disposal protocols.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-
[(Trifluoromethyl)thio]Jethanamine.

Quantitative Data

The following data is for 2-((Trifluoromethyl)thio)ethanamine hydrochloride, the hydrochloride
salt of the compound of interest.
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Property Value Source

Molecular Formula C3H7CIF3NS PubChem CID: 91926049[1]
Molecular Weight 181.61 g/mol PubChem CID: 91926049[1][2]
Monoisotopic Mass 180.9939826 Da PubChem CID: 91926049[1][2]
Topological Polar Surface Area  51.3 A2 PubChem CID: 91926049[1]
Hydrogen Bond Donor Count 2 PubChem CID: 91926049[2]
Hydrogen Bond Acceptor

Count 5 PubChem CID: 91926049
Rotatable Bond Count 2 PubChem CID: 91926049[2]

Operational Plan: Safe Handling

Adherence to a strict operational plan is critical to ensure the safety of all laboratory personnel.

Engineering Controls

o Ventilation: Always handle 2-[(Trifluoromethyl)thio]Jethanamine in a properly functioning
chemical fume hood to minimize inhalation exposure.[3] Ensure adequate ventilation in the
storage area.

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[3]

Personal Protective Equipment (PPE)

Based on the hazards of structurally similar compounds, the following PPE is mandatory:

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes.

¢ Skin Protection:

o Gloves: Wear chemically resistant gloves. Given the lack of specific data, nitrile or
neoprene gloves are a reasonable starting point, but it is recommended to consult glove
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manufacturer compatibility charts. Inspect gloves for any signs of degradation before and
during use.

o Lab Coat: A flame-retardant lab coat must be worn and kept buttoned.

o Clothing: Wear long pants and closed-toe shoes.

o Respiratory Protection: If there is a risk of inhalation despite engineering controls, use a
NIOSH-approved respirator with an appropriate cartridge for organic vapors.[3][4]

Hygiene Practices

¢ Wash hands thoroughly with soap and water after handling the chemical and before leaving
the laboratory.[5]

e Do not eat, drink, or smoke in areas where this chemical is handled or stored.[5]

o Contaminated work clothing should not be allowed out of the workplace and should be
laundered separately.

Disposal Plan

Proper disposal of 2-[(Trifluoromethyl)thio]lethanamine and any contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

o Waste Characterization: All waste containing this chemical must be treated as hazardous
waste.

e Containerization:

o Collect all waste (liquid and solid) in clearly labeled, sealed, and chemically compatible
containers.

o Do not mix with incompatible wastes.
e Disposal Method:

o Dispose of the chemical waste through a licensed hazardous waste disposal company.
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o Follow all local, state, and federal regulations for hazardous waste disposal.[3]

o Do not pour this chemical down the drain.[3]

Experimental Protocols: Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. Seek immediate medical attention.

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing.[6] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3][7]

Spill Response

Evacuation: Evacuate the immediate area.
Ventilation: Ensure the area is well-ventilated (if safe to do so).

Containment: For small spills, absorb the material with an inert, non-combustible absorbent
material (e.g., sand, vermiculite).

Cleanup: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

Reporting: Report the spill to your institution's environmental health and safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b2784754?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/91926049
https://pubchem.ncbi.nlm.nih.gov/compound/91926049
https://www.guidechem.com/encyclopedia/2-trifluoromethyl-thio-ethanam-dic3123858.html
https://www.fishersci.com/store/msds?partNumber=AC303500500&countryCode=US&language=en
https://datasheets.scbt.com/sc-238238.pdf
https://www.glfc.org/sop2018/app/app%20f%20SDS%20TFM%20Bar.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14904~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:00:54~~2%202%202-Trifluoroethylamine%20hydrochloride~~
https://www.tcichemicals.com/BE/en/sds/T3278_EU_6N.pdf
https://www.benchchem.com/product/b2784754#personal-protective-equipment-for-handling-2-trifluoromethyl-thio-ethanamine
https://www.benchchem.com/product/b2784754#personal-protective-equipment-for-handling-2-trifluoromethyl-thio-ethanamine
https://www.benchchem.com/product/b2784754#personal-protective-equipment-for-handling-2-trifluoromethyl-thio-ethanamine
https://www.benchchem.com/product/b2784754#personal-protective-equipment-for-handling-2-trifluoromethyl-thio-ethanamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2784754?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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